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Compound Name: Picoxystrobin-d3

Cat. No.: B12398175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of picoxystrobin with other widely

used fungicides, supported by experimental data. The information is intended to assist

researchers and professionals in drug development in understanding the relative performance

of these compounds in controlling key plant pathogens.

Introduction to Picoxystrobin and Strobilurin
Fungicides
Picoxystrobin is a broad-spectrum, systemic fungicide belonging to the strobilurin class

(Quinone outside Inhibitors, QoI).[1] Like other strobilurins such as azoxystrobin and

pyraclostrobin, picoxystrobin acts by inhibiting mitochondrial respiration in fungi, a crucial

process for their growth and reproduction.[1][2][3] This is achieved by blocking electron transfer

at the Quinone outside (Qo) site of the cytochrome bc1 complex (Complex III) in the

mitochondrial respiratory chain.[4][5][6] This specific mode of action is highly effective but also

carries a risk of resistance development, making it essential to use these fungicides in rotation

or combination with other modes of action.[2][6]

Key Properties of Picoxystrobin
Picoxystrobin exhibits both preventive and curative properties and is characterized by its

systemic and translaminar movement within the plant.[7] It is used to control a wide range of

diseases in crops like cereals, soybeans, fruits, and vegetables.[1][8]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12398175?utm_src=pdf-interest
https://pdfs.semanticscholar.org/85ae/ab6cbf978e2d97103f0d0706d5c382e31715.pdf
https://pdfs.semanticscholar.org/85ae/ab6cbf978e2d97103f0d0706d5c382e31715.pdf
https://www.allpesticides.com/azoxystrobin-vs-pyraclostrobin-which-strobilurin-fungicide-offers-better-disease-control.html
https://www.plantgrowthhormones.com/info/azoxystrobin-vs-pyraclostrobin-48396488.html
https://www.semanticscholar.org/paper/Mechanisms-of-resistance-to-QoI-fungicides-in-Fern%C3%A1ndez-Ortu%C3%B1o-Tor%C3%A9s/f9ec20a092a76aada314a45e6d91f3c4facf996a/figure/0
https://www.cropscience.bayer.us/articles/bayer/fungicide-modes-action
https://www.apsnet.org/edcenter/Pages/StrobilurinFungicides.aspx
https://www.allpesticides.com/azoxystrobin-vs-pyraclostrobin-which-strobilurin-fungicide-offers-better-disease-control.html
https://www.apsnet.org/edcenter/Pages/StrobilurinFungicides.aspx
https://person.ces.ncsu.edu/wp-content/uploads/2023/12/Person-and-Halifax-Wheat-Fungicide-Trial.pdf?fwd=no
https://pdfs.semanticscholar.org/85ae/ab6cbf978e2d97103f0d0706d5c382e31715.pdf
https://guide.utcrops.com/soybean/fungicide-efficacy-table/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Efficacy Data
The following tables summarize quantitative data from various field trials, comparing the

efficacy of picoxystrobin with other fungicides against significant plant diseases.

Table 1: Control of Asian Soybean Rust (Phakopsora
pachyrhizi)

Fungicide
Treatment

Application
Rate (g
a.i./ha)

Disease
Severity (%)

Control
Efficiency
(%)

Yield (
kg/ha )

Reference

Untreated

Control
- 36.6 - 1855 [9]

Picoxystrobin

+

Cyproconazol

e

60 + 24 1.8 95.1 2697 [9]

Azoxystrobin

+

Benzovindiflu

pyr

60 + 30 0.9 97.5 2901 [9]

Trifloxystrobin

+

Prothioconaz

ole

75 + 87.5 1.5 95.9 2831 [9]

Pyraclostrobi

n +

Epoxiconazol

e

66.5 + 25 2.1 94.3 2754 [9]

Table 2: Control of Wheat Foliar Diseases (Stagonospora
nodorum and Pyrenophora tritici-repentis)
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Fungicide
Treatment

Area Under
Disease
Progress
Curve
(AUDPC) -
2003

AUDPC -
2004

Yield (t/ha) -
2003

Yield (t/ha) -
2004

Reference

Untreated

Control
1089 1265 4.15 5.21 [10]

Picoxystrobin 387 451 5.48 7.15 [10]

Kresoxim-

methyl +

Epoxiconazol

e +

Fenpropimor

ph

412 487 5.41 7.02 [10]

Trifloxystrobin

+

Propiconazol

e

398 465 5.52 7.11 [10]

Azoxystrobin 421 498 5.39 6.98 [10]

Pyraclostrobi

n +

Epoxiconazol

e

354 412 5.68 7.34 [10]

Epoxiconazol

e (triazole)
435 511 5.31 6.89 [10]

Propiconazol

e (triazole)
498 587 5.12 6.72 [10]
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Detailed methodologies are crucial for the interpretation and replication of efficacy studies.

Below are summaries of the experimental protocols used in the cited studies.

Protocol for Asian Soybean Rust Efficacy Trial
Experimental Design: Randomized complete block design with four replications.[1][9]

Plot Size: Plots consisted of 8 sowing lines of 5 meters in length, with a useful area of 5.4

m².[9]

Cultivar and Sowing: Soybean cultivar M6410 was used with a spacing of 0.45 m between

lines, aiming for a final population of 290,000 plants per hectare.[9]

Fungicide Application: Applications were carried out using a backpack sprayer with constant

pressure (CO2), equipped with AIXR 110015 spray tips. The spray volume was 200 L/ha.[1]

[9] Applications were made at specific soybean growth stages (e.g., V8, R1, R4).[9]

Disease Assessment: The severity of Asian soybean rust was evaluated by determining the

percentage of leaf area with symptoms, using a standard diagrammatic scale. Evaluations

were performed at set intervals after the first fungicide application.[1] Control efficiency was

calculated based on the final severity data.[1]

Yield Measurement: Soybeans were harvested manually from the useful area of each plot.

After threshing and cleaning, the grain moisture was determined and adjusted to 13%. The

final yield was expressed in kg/ha .[1]

Protocol for Wheat Foliar Disease Efficacy Trial
Experimental Design: A randomized, complete block design with four replications was used

on an existing stand of winter wheat.[11]

Fungicide Application: Fungicides were applied using a tractor-mounted boom sprayer.

Application timings corresponded to specific growth stages (e.g., Feekes growth stage 6 for

the first application and Feekes growth stage 9 for the second).[11] Different nozzle types

and water volumes were used for vegetative and heading stage applications.[11]

Disease Assessment: Foliar disease severity was assessed on the upper three leaves (flag

leaf, F-1, F-2) at different growth stages. The Area Under the Disease Progress Curve
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(AUDPC) was calculated from these assessments to represent the total disease pressure

over the season.[10]

Yield and Grain Quality: The trial was harvested using a combine equipped with a system to

measure grain weight, test weight, and moisture.[11]

Visualizing Mechanisms and Workflows
The following diagrams, created using Graphviz (DOT language), illustrate the mode of action

of QoI fungicides and a typical experimental workflow for fungicide efficacy trials.
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Caption: Mode of action of Picoxystrobin (a QoI fungicide) inhibiting the fungal electron

transport chain.
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Caption: General experimental workflow for a comparative fungicide efficacy field trial.
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Conclusion
The experimental data indicates that picoxystrobin, often in combination with triazoles, provides

effective control of major fungal diseases such as Asian soybean rust and various wheat foliar

pathogens.[9][10] Its performance is comparable to, and in some cases may differ from, other

leading strobilurin fungicides like azoxystrobin and pyraclostrobin, depending on the specific

pathogen and environmental conditions. As with all single-site mode of action fungicides, a key

consideration for the sustainable use of picoxystrobin is the implementation of robust

resistance management strategies, including rotation and mixture with fungicides from different

FRAC groups.[2][5] The provided data and protocols serve as a valuable resource for

researchers in the ongoing development and evaluation of effective disease management

strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

2. Azoxystrobin Vs Pyraclostrobin: Which Strobilurin Fungicide Offers Better Disease
Control? | POMAIS [allpesticides.com]

3. Azoxystrobin VS Pyraclostrobin - Knowledge - Zhengzhou Delong Chemical Co., Ltd.
[plantgrowthhormones.com]

4. Figure 1 from Mechanisms of resistance to QoI fungicides in phytopathogenic fungi. |
Semantic Scholar [semanticscholar.org]

5. Fungicide Modes of Action | Crop Science US [cropscience.bayer.us]

6. QoI (Strobilurin) Fungicides: Benefits and Risks [apsnet.org]

7. person.ces.ncsu.edu [person.ces.ncsu.edu]

8. Fungicide Efficacy Table - UT Crops Pest Guides [guide.utcrops.com]

9. researchgate.net [researchgate.net]

10. agronomy.emu.ee [agronomy.emu.ee]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/publication/351911226_Fungicide_management_in_the_Asian_soybean_rust
https://agronomy.emu.ee/vol04Spec/p4S13.pdf
https://www.allpesticides.com/azoxystrobin-vs-pyraclostrobin-which-strobilurin-fungicide-offers-better-disease-control.html
https://www.cropscience.bayer.us/articles/bayer/fungicide-modes-action
https://www.benchchem.com/product/b12398175?utm_src=pdf-custom-synthesis
https://pdfs.semanticscholar.org/85ae/ab6cbf978e2d97103f0d0706d5c382e31715.pdf
https://www.allpesticides.com/azoxystrobin-vs-pyraclostrobin-which-strobilurin-fungicide-offers-better-disease-control.html
https://www.allpesticides.com/azoxystrobin-vs-pyraclostrobin-which-strobilurin-fungicide-offers-better-disease-control.html
https://www.plantgrowthhormones.com/info/azoxystrobin-vs-pyraclostrobin-48396488.html
https://www.plantgrowthhormones.com/info/azoxystrobin-vs-pyraclostrobin-48396488.html
https://www.semanticscholar.org/paper/Mechanisms-of-resistance-to-QoI-fungicides-in-Fern%C3%A1ndez-Ortu%C3%B1o-Tor%C3%A9s/f9ec20a092a76aada314a45e6d91f3c4facf996a/figure/0
https://www.semanticscholar.org/paper/Mechanisms-of-resistance-to-QoI-fungicides-in-Fern%C3%A1ndez-Ortu%C3%B1o-Tor%C3%A9s/f9ec20a092a76aada314a45e6d91f3c4facf996a/figure/0
https://www.cropscience.bayer.us/articles/bayer/fungicide-modes-action
https://www.apsnet.org/edcenter/Pages/StrobilurinFungicides.aspx
https://person.ces.ncsu.edu/wp-content/uploads/2023/12/Person-and-Halifax-Wheat-Fungicide-Trial.pdf?fwd=no
https://guide.utcrops.com/soybean/fungicide-efficacy-table/
https://www.researchgate.net/publication/351911226_Fungicide_management_in_the_Asian_soybean_rust
https://agronomy.emu.ee/vol04Spec/p4S13.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. canr.msu.edu [canr.msu.edu]

To cite this document: BenchChem. [A Comparative Analysis of Picoxystrobin and Other
Leading Fungicides in Crop Protection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398175#comparative-efficacy-of-picoxystrobin-
and-other-fungicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.canr.msu.edu/wheat/disease/Efficacy%20report%2019.pdf
https://www.benchchem.com/product/b12398175#comparative-efficacy-of-picoxystrobin-and-other-fungicides
https://www.benchchem.com/product/b12398175#comparative-efficacy-of-picoxystrobin-and-other-fungicides
https://www.benchchem.com/product/b12398175#comparative-efficacy-of-picoxystrobin-and-other-fungicides
https://www.benchchem.com/product/b12398175#comparative-efficacy-of-picoxystrobin-and-other-fungicides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12398175?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

